Cas no 838819-99-1 (2-Furancarboxamide,N-[1-[4-[3-(dimethylamino)propoxy]phenyl]-2-oxo-2-(1-piperazinyl)ethyl]-5-[3-[(2-methylbenzoyl)amino]phenyl]-)

2-Furancarboxamide,N-[1-[4-[3-(dimethylamino)propoxy]phenyl]-2-oxo-2-(1-piperazinyl)ethyl]-5-[3-[(2-methylbenzoyl)amino]phenyl]- structure
838819-99-1 structure
Product Name:2-Furancarboxamide,N-[1-[4-[3-(dimethylamino)propoxy]phenyl]-2-oxo-2-(1-piperazinyl)ethyl]-5-[3-[(2-methylbenzoyl)amino]phenyl]-
CAS No:838819-99-1
MF:C36H41N5O5
MW:623.741248846054
CID:1812869
Update Time:2024-11-27

2-Furancarboxamide,N-[1-[4-[3-(dimethylamino)propoxy]phenyl]-2-oxo-2-(1-piperazinyl)ethyl]-5-[3-[(2-methylbenzoyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxamide,N-[1-[4-[3-(dimethylamino)propoxy]phenyl]-2-oxo-2-(1-piperazinyl)ethyl]-5-[3-[(2-methylbenzoyl)amino]phenyl]-
    • 2-Furancarboxamide, N-[1-[4-[3-(dimethylamino)propoxy]phenyl]-2-oxo-2-(1-piperazinyl)ethyl]-5-[3-[(2-methylbenzoyl)amino]phenyl]-
    • Inchi: 1S/C36H41N5O5/c1-25-8-4-5-11-30(25)34(42)38-28-10-6-9-27(24-28)31-16-17-32(46-31)35(43)39-33(36(44)41-21-18-37-19-22-41)26-12-14-29(15-13-26)45-23-7-20-40(2)3/h4-6,8-17,24,33,37H,7,18-23H2,1-3H3,(H,38,42)(H,39,43)
    • InChI Key: ORTVDFSENKSBNC-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC(NC(=O)C3=CC=CC=C3C)=C2)=CC=C1C(NC(C1=CC=C(OCCCN(C)C)C=C1)C(=O)N1CCNCC1)=O

Experimental Properties

  • Density: 1.219±0.06 g/cm3(Predicted)
  • Boiling Point: 789.7±60.0 °C(Predicted)
  • pka: 10.73±0.46(Predicted)
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